N-{1-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidin-3-yl}-5-methylhexanamide

• IUPAC Name: N-[1-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidin-3-yl]-5-methylhexanamide
• InChI: InChI=1S/C19H27FN2O2/c1-14(2)4-3-5-18(23)21-17-12-19(24)22(13-17)11-10-15-6-8-16(20)9-7-15/h6-9,14,17H,3-5,10-13H2,1-2H3,(H,21,23)
• InChI Key: TWNIPDYYXJQCSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(=O)NC1CC(=O)N(C1)CCC2=CC=C(C=C2)F
• Molecular Formula: C19H27FN2O2
• Molecular Weight: 334.4 g/mol

Description

N-{1-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidin-3-yl}-5-methylhexanamide, commonly known as Flurofamide, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Flurofamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for the development of new therapeutic agents.

Mechanism of Action

The mechanism of action of Flurofamide is not fully understood, but it is believed to act as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. By inhibiting FAAH, Flurofamide increases the levels of endocannabinoids in the body, which can lead to a range of physiological effects.
Biochemical and Physiological Effects:
Flurofamide has been shown to have a range of biochemical and physiological effects, including reducing inflammation, decreasing pain perception, and inhibiting tumor growth. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Flurofamide in lab experiments is its high potency and selectivity for FAAH. However, it also has some limitations, including its relatively short half-life and potential toxicity at high doses.

Future Directions

There are several future directions for research on Flurofamide, including exploring its potential as a therapeutic agent for various diseases, investigating its mechanism of action in more detail, and developing new synthetic methods for its production. Additionally, further research is needed to fully understand the advantages and limitations of using Flurofamide in lab experiments and to optimize its use in scientific research.

Synthesis Methods

Flurofamide can be synthesized using a variety of methods, including the reaction of 4-fluoroacetophenone with 3-pyrrolidinone and 5-methylhexanoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain the final compound.